![molecular formula C11H10BrClO4 B5718822 ethyl (2-bromo-6-chloro-4-formylphenoxy)acetate](/img/structure/B5718822.png)
ethyl (2-bromo-6-chloro-4-formylphenoxy)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl (2-bromo-6-chloro-4-formylphenoxy)acetate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. It is a derivative of phenoxyacetic acid and has a unique structure that makes it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of ethyl (2-bromo-6-chloro-4-formylphenoxy)acetate is not fully understood. However, it is believed to work by inhibiting the growth of fungi and bacteria. It may also work by interfering with the synthesis of certain organic compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it is believed to have minimal toxicity and is relatively safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl (2-bromo-6-chloro-4-formylphenoxy)acetate in laboratory experiments include its ease of synthesis, low toxicity, and potential applications in the development of new drugs. However, its limitations include the lack of understanding of its mechanism of action and limited research on its biochemical and physiological effects.
Future Directions
There are several future directions for research on ethyl (2-bromo-6-chloro-4-formylphenoxy)acetate. These include further studies on its mechanism of action, biochemical and physiological effects, and potential applications in the development of new drugs. It may also be studied for its potential use in the synthesis of various organic compounds and as a tool in chemical biology research.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in scientific research. Its ease of synthesis, low toxicity, and potential applications in the development of new drugs make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Synthesis Methods
The synthesis of ethyl (2-bromo-6-chloro-4-formylphenoxy)acetate involves the reaction of 2-bromo-6-chloro-4-formylphenol with ethyl chloroacetate in the presence of a base such as potassium carbonate. The reaction proceeds via an esterification reaction to yield the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
Ethyl (2-bromo-6-chloro-4-formylphenoxy)acetate has been studied for its potential applications in scientific research. It has been found to exhibit antifungal and antibacterial properties, making it a promising candidate for the development of new drugs. It has also been studied for its potential use in the synthesis of various organic compounds.
properties
IUPAC Name |
ethyl 2-(2-bromo-6-chloro-4-formylphenoxy)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrClO4/c1-2-16-10(15)6-17-11-8(12)3-7(5-14)4-9(11)13/h3-5H,2,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMCKSYSMZFXHKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=C(C=C(C=C1Br)C=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.